Cas no 2138061-26-2 (N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide)

N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide structure
2138061-26-2 structure
Product Name:N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide
CAS No:2138061-26-2
MF:C12H17N3O4S
MW:299.346081495285
CID:6212202
PubChem ID:165500698
Update Time:2025-07-18

N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide
    • N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
    • EN300-1169315
    • 2138061-26-2
    • Inchi: 1S/C12H17N3O4S/c13-9-12(5-6-12)7-8-14-20(18,19)11-4-2-1-3-10(11)15(16)17/h1-4,14H,5-9,13H2
    • InChI Key: MSIFRBIHTMKNNL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCC1(CN)CC1)(=O)=O

Computed Properties

  • Exact Mass: 299.09397721g/mol
  • Monoisotopic Mass: 299.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 126Ų

N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1169315-1.0g
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
1g
$0.0 2023-06-08
Enamine
EN300-1169315-50mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
50mg
$647.0 2023-10-03
Enamine
EN300-1169315-100mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
100mg
$678.0 2023-10-03
Enamine
EN300-1169315-250mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
250mg
$708.0 2023-10-03
Enamine
EN300-1169315-500mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
500mg
$739.0 2023-10-03
Enamine
EN300-1169315-1000mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
1000mg
$770.0 2023-10-03
Enamine
EN300-1169315-2500mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
2500mg
$1509.0 2023-10-03
Enamine
EN300-1169315-5000mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
5000mg
$2235.0 2023-10-03
Enamine
EN300-1169315-10000mg
N-{2-[1-(aminomethyl)cyclopropyl]ethyl}-2-nitrobenzene-1-sulfonamide
2138061-26-2
10000mg
$3315.0 2023-10-03

Additional information on N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138061-26-2)

The compound N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138061-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide. Researchers have developed a novel multi-step synthesis route that optimizes yield and purity, addressing previous limitations in scalability. The compound's cyclopropyl and nitrobenzene sulfonamide moieties are of particular interest, as they contribute to its stability and reactivity in biological systems.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, though further validation in animal models is required. The compound's mechanism of action appears to involve selective binding to the active sites of these enzymes, as revealed by molecular docking simulations.

Pharmacokinetic studies of N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide have shown favorable absorption and distribution profiles in rodent models, with moderate plasma protein binding and good tissue penetration. However, its metabolic stability and potential drug-drug interactions require further investigation to assess its suitability for clinical development. Recent advances in prodrug strategies may offer solutions to improve its bioavailability.

The safety profile of N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide has been evaluated in acute toxicity studies, showing acceptable margins at therapeutic doses. Chronic toxicity assessments are currently underway, with particular attention to potential off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that could enhance both efficacy and safety, opening new avenues for derivative development.

From a pharmaceutical development perspective, formulation studies have explored various delivery systems for N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide, including nanoparticle encapsulation to improve solubility and targeted delivery. These technological advancements could significantly enhance the compound's therapeutic potential and address current formulation challenges.

In conclusion, N-{2-1-(aminomethyl)cyclopropylethyl}-2-nitrobenzene-1-sulfonamide represents a promising chemical entity with multiple potential therapeutic applications. While significant progress has been made in understanding its properties and biological effects, further research is needed to fully realize its clinical potential. The compound's unique structure and preliminary activity profile warrant continued investigation in both academic and industrial settings.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.